Cas no 127-17-3 (Pyruvic acid)

• Product Name: Pyruvic acid
• CAS No: 127-17-3
• MF: C₃H₄O₃
• MW: 88.0621
• MDL: MFCD00002585
• CID: 36176
• PubChem ID: 1060
• Update Time: 2025-12-22

Pyruvic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxopropanoic acid
• 2-KETOPROPANOIC ACID
• 2-KETOPROPIONIC ACID
• 2-OXOPROPIONIC ACID
• ACETYLFORMIC ACID
• ALPHA-KETOPROPIONIC ACID
• FEMA 2970
• PYRORACEMIC ACID
• RARECHEM AL BO 1238
• 2-oxo-propanoicaci
• CH3COCOOH
• Propanoic acid, 2-oxo-
• pyruvic
• Pyruvic acid
• ACID PYRUVATE
• PYRUVIC ACID pure
• PYRUVIC-ACID
• α-Ketopropionic acid
• PYRUVIC ACID 99%
• 2-Oxopropanoate
• 2-oxo-propionic acid
• 2-Oxopropansaeure
• 2-Oxopropionsaeure
• acide pyruvique
• alpha-Oxopropionsaeure
• Pyruvic acid (natural)
• a-Ketopropionic acid
• Propanoic acid, oxo-
• FEMA No. 2970
• .alpha.-Ketopropionic acid
• LCTONWCANYUP
• BTS
• Pyruvate
• 2-oxopropanoic acid, ion(1-)
• Brenztraubensaeure

• MDL： MFCD00002585
• Inchi： 1S/C3H4O3/c1-2(4)3(5)6/h1H3,(H,5,6)
• InChI Key： LCTONWCANYUPML-UHFFFAOYSA-N
• SMILES： O([H])C(C(C([H])([H])[H])=O)=O
• BRN： 0506211

Computed Properties

• Exact Mass: 88.01600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 84
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Functional 3D Acceptor Count: 3
• Functional 3D Anion Count: 1
• isomeric RMSD: 0.4
• CID conformational isomer Count: 1
• XLogP3: -0.3
• Tautomer Count: 2
• Surface Charge: 0
• Rotatable Bond Count: 1
• Topological Polar Surface Area: 54.4

Experimental Properties

• Color/Form: Colorless to amber viscous liquid
• Density: 1.267 g/mL at 25 °C(lit.)
• Melting Point: 13°C(lit.)
• Boiling Point: 62°C/12mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.428(lit.)
• PH: 1.2 (90g/l, H2O, 20℃)
• Solubility: Miscible with chloroform and methanol.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases. Refrigerate.
• PSA: 54.37000
• LogP: -0.34000
• Solubility: It can be miscible with water, alcohol and ether. Easy to absorb moisture and polymerize
• Sensitiveness: Sensitive to heat, light and air
• pka: 2.39(at 25℃)
• FEMA: 2970
• Merck: 8021

Pyruvic acid Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25-S27
• RTECS：UZ0829800
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

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